Cas no 2703779-73-9 (5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile)
5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-33047786
- 5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile
- 2703779-73-9
- 5-(Piperidin-2-yl)-2-(trifluoromethyl)nicotinonitrile
- 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile
-
- MDL: MFCD34551019
- Inchi: 1S/C12H12F3N3/c13-12(14,15)11-8(6-16)5-9(7-18-11)10-3-1-2-4-17-10/h5,7,10,17H,1-4H2
- InChI Key: AUCAXBJJSPCKDN-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C=C(C=N1)C1CCCCN1)(F)F
Computed Properties
- Exact Mass: 255.09833188g/mol
- Monoisotopic Mass: 255.09833188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.7Ų
5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33047786-1g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95% | 1g |
$3097.0 | 2023-09-04 | |
| Enamine | EN300-33047786-5g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95% | 5g |
$8979.0 | 2023-09-04 | |
| Enamine | EN300-33047786-10g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95% | 10g |
$13314.0 | 2023-09-04 | |
| Enamine | EN300-33047786-0.05g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 0.05g |
$822.0 | 2025-03-18 | |
| Enamine | EN300-33047786-0.1g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 0.1g |
$1075.0 | 2025-03-18 | |
| Enamine | EN300-33047786-0.25g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 0.25g |
$1532.0 | 2025-03-18 | |
| Enamine | EN300-33047786-0.5g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 0.5g |
$2415.0 | 2025-03-18 | |
| Enamine | EN300-33047786-1.0g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 1.0g |
$3097.0 | 2025-03-18 | |
| Enamine | EN300-33047786-2.5g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 2.5g |
$6069.0 | 2025-03-18 | |
| Enamine | EN300-33047786-5.0g |
5-(piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile |
2703779-73-9 | 95.0% | 5.0g |
$8979.0 | 2025-03-18 |
5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile
Introduction to 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 2703779-73-9)
5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2703779-73-9, features a complex molecular structure that combines a piperidine ring with a pyridine core, both of which are functionalized with a trifluoromethyl group and a nitrile substituent. The presence of these specific functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The piperidine moiety is well-known for its role in drug design due to its ability to enhance solubility, improve metabolic stability, and modulate binding interactions with biological targets. In contrast, the trifluoromethyl group is widely recognized for its ability to increase lipophilicity, metabolic stability, and binding affinity, making it a common feature in many approved drugs. The combination of these two groups in 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile suggests potential applications in the development of novel therapeutic agents targeting various diseases.
The carbonitrile group at the 3-position of the pyridine ring further contributes to the compound's reactivity and functionality. This group can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. The nitrile functionality is particularly interesting because it can be hydrolyzed to form carboxylic acids or reduced to form amides, providing multiple pathways for structural diversification.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure and interactions of small molecules with biological targets. The unique electronic properties of the trifluoromethyl group, combined with the spatial arrangement of the piperidine and pyridine rings, likely influence how this compound interacts with proteins and nucleic acids. This has prompted researchers to explore its potential as a scaffold for drugs targeting enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.
In addition to its structural features, 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile has been studied for its pharmacokinetic properties. The presence of both lipophilic and polar functional groups suggests that it may exhibit good oral bioavailability while also being metabolically stable. These characteristics are crucial for drug candidates that need to reach therapeutic levels in vivo without being rapidly degraded by enzymatic processes.
One particularly promising area of research involves the use of this compound as a precursor in the synthesis of small-molecule inhibitors targeting cancer-related pathways. The trifluoromethyl group is known to enhance binding affinity by increasing lipophilicity, while the piperidine ring can improve solubility and reduce off-target effects. Several studies have demonstrated that similar scaffolds have shown efficacy against various cancer types by inhibiting key signaling molecules involved in tumor growth and progression.
The nitrile group also offers opportunities for further derivatization into other pharmacologically relevant moieties. For instance, hydrolysis of the nitrile can yield a carboxylic acid derivative, which can then be coupled with other functional groups via amide bond formation. This versatility makes 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile a valuable building block for medicinal chemists seeking to develop novel therapeutics.
Another emerging application of this compound is in the field of antiviral research. The ability of trifluoromethyl-containing compounds to enhance pharmacokinetic properties has led to their investigation as inhibitors of viral proteases and polymerases. Preliminary studies suggest that derivatives of 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile may exhibit inhibitory activity against certain RNA viruses by interfering with critical steps in their replication cycle.
The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, cross-coupling reactions, and protection-deprotection strategies. Advanced synthetic methodologies such as transition-metal catalysis have been employed to achieve high yields and purity. The use of fluorinated building blocks has become increasingly important in modern drug discovery due to their ability to modulate pharmacokinetic profiles favorably.
In conclusion, 5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 2703779-73-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential applications in drug design, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As computational methods continue to advance, researchers will be able to more precisely predict how this compound interacts with biological targets, paving the way for more efficient drug discovery efforts.
2703779-73-9 (5-(Piperidin-2-yl)-2-(trifluoromethyl)pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)